N1-(2-(tert-butyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-(1-phenylethyl)oxalamide

• IUPAC Name: N-(2-tert-butyl-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-N'-(1-phenylethyl)oxamide
• InChI: InChI=1S/C19H24N4O4S/c1-12(13-8-6-5-7-9-13)20-17(24)18(25)21-16-14-10-28(26,27)11-15(14)22-23(16)19(2,3)4/h5-9,12H,10-11H2,1-4H3,(H,20,24)(H,21,25)
• InChI Key: LIFZRJHUIVOQRY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(=O)NC2=C3CS(=O)(=O)CC3=NN2C(C)(C)C
• Molecular Formula: C19H24N4O4S
• Molecular Weight: 404.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a thieno[3,4-c]pyrazole core, which is a type of heterocyclic compound. Heterocycles are commonly found in many natural products and drugs.

Molecular Structure Analysis

The compound likely has a complex 3D structure due to the presence of multiple rings and functional groups. The exact structure would need to be determined using techniques like X-ray crystallography.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, imidazole, a similar heterocyclic compound, is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some pyrazole derivatives have been found to have anti-inflammatory effects by inhibiting NO and PGE2 production.